Cas no 959237-01-5 (5-bromo-1,2,3,4-tetrahydroquinazoline-2,4-dione)

5-bromo-1,2,3,4-tetrahydroquinazoline-2,4-dione structure

959237-01-5 structure

Product Name:5-bromo-1,2,3,4-tetrahydroquinazoline-2,4-dione

CAS No:959237-01-5

MF:C₈H₅BrN₂O₂

MW:241.041500806808

MDL:MFCD09954847

CID:1025581

PubChem ID:19604232

Update Time:2024-10-25

5-bromo-1,2,3,4-tetrahydroquinazoline-2,4-dione Chemical and Physical Properties

Names and Identifiers

- 5-Bromoquinazoline-2,4(1H,3H)-dione
- 5-bromo-1H-quinazoline-2,4-dione
- 5-Bromoquizoline-2,4(1H,3H)-dione
- 5-Bromo-2,4(1H,3H)-quinazolinedione (ACI)
- 5-bromo-1,2,3,4-tetrahydroquinazoline-2,4-dione
- XVGJXAHPJRPIOH-UHFFFAOYSA-N
- 959237-01-5
- 5-Bromoquinazoline-2,4-diol
- DB-317548
- CS-17381
- MFCD09954847
- AKOS015919816
- 5-Bromo-2,4(1H,3H)-quinazolinedione
- 5-BROMO-1,3-DIHYDROQUINAZOLINE-2,4-DIONE
- DTXSID00598992
- CS-W018370
- SCHEMBL1502649
- SCHEMBL15846753
- MDL： MFCD09954847
- Inchi： 1S/C8H5BrN2O2/c9-4-2-1-3-5-6(4)7(12)11-8(13)10-5/h1-3H,(H2,10,11,12,13)
- InChI Key： XVGJXAHPJRPIOH-UHFFFAOYSA-N
- SMILES： O=C1NC2C(=C(C=CC=2)Br)C(=O)N1

Computed Properties

Exact Mass: 239.95344g/mol
Monoisotopic Mass: 239.95344g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 13
Rotatable Bond Count: 0
Complexity: 257
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.1
Topological Polar Surface Area: 58.2Å²

Experimental Properties

Density: 1.752±0.06 g/cm3 (20 ºC 760 Torr),
Solubility: Almost insoluble (0.027 g/l) (25 º C),

5-bromo-1,2,3,4-tetrahydroquinazoline-2,4-dione Security Information

Signal Word：Warning
Hazard Statement： H302-H315-H319-H335
Warning Statement： P261-P305+P351+P338
Storage Condition：Inert atmosphere,2-8°C

5-bromo-1,2,3,4-tetrahydroquinazoline-2,4-dione Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-EQ729-250mg	5-bromo-1,2,3,4-tetrahydroquinazoline-2,4-dione	959237-01-5	97%	250mg	2696CNY	2021-05-07
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-EQ729-100mg	5-bromo-1,2,3,4-tetrahydroquinazoline-2,4-dione	959237-01-5	97%	100mg	1179CNY	2021-05-07
Fluorochem	091592-250mg	5-Bromoquinazoline-2,4(1H,3H)-dione	959237-01-5	95%	250mg	￡167.00	2022-03-01
Fluorochem	091592-1g	5-Bromoquinazoline-2,4(1H,3H)-dione	959237-01-5	95%	1g	￡260.00	2022-03-01
Chemenu	CM129550-1g	5-bromoquinazoline-2,4(1H,3H)-dione	959237-01-5	97%	1g	$299	2021-08-05
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-EQ729-50mg	5-bromo-1,2,3,4-tetrahydroquinazoline-2,4-dione	959237-01-5	97%	50mg	569.0CNY	2021-07-18
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-EQ729-200mg	5-bromo-1,2,3,4-tetrahydroquinazoline-2,4-dione	959237-01-5	97%	200mg	1170.0CNY	2021-07-18
abcr	AB542184-250 mg	5-Bromoquinazoline-2,4(1H,3H)-dione; .	959237-01-5		250MG	€370.90	2023-07-10
abcr	AB542184-1 g	5-Bromoquinazoline-2,4(1H,3H)-dione; .	959237-01-5		1g	€683.80	2023-07-10
Chemenu	CM129550-250mg	5-bromoquinazoline-2,4(1H,3H)-dione	959237-01-5	97%	250mg	$257	2024-07-18

5-bromo-1,2,3,4-tetrahydroquinazoline-2,4-dione Production Method

Production Method 1

20776-48-1

57-13-6

959237-01-5

Reaction Conditions

1.1 16 h, rt → 150 °C
1.2 Solvents: Water ; 30 min, cooled

Reference

: Triazoloquinazolines as diacylglycerol kinase modulating compounds and their preparation

, World Intellectual Property Organization, , ,

Production Method 2

959237-01-5

Reaction Conditions

Reference

: An allosteric modulator binds to a conformational hub in the β2 adrenergic receptor

Liu, Xiangyu ; Kaindl, Jonas ; Korczynska, Magdalena; Stossel, Anne; Dengler, Daniela; et al, Nature Chemical Biology, 2020, 16(7), 749-755

Production Method 3

917-61-3

20776-48-1

959237-01-5

Reaction Conditions

1.1 Reagents: Acetic acid Solvents: Water ; 35 °C; 30 min, 35 °C
1.2 Reagents: Sodium hydroxide ; 35 °C; 35 °C → 5 °C
1.3 Reagents: Hydrochloric acid Solvents: Water ; pH 4

Reference

: Discovery of 5-Phenyl-N-(pyridin-2-ylmethyl)-2-(pyrimidin-5-yl)quinazolin-4-amine as a Potent IKur Inhibitor

Finlay, Heather J.; Johnson, James A.; Lloyd, John L.; Jiang, Ji; Neels, James; et al, ACS Medicinal Chemistry Letters, 2016, 7(9), 831-834

Production Method 4

20776-48-1

57-13-6

959237-01-5

Reaction Conditions

1.1 heated; 16 h, 150 °C

Reference

: Beta-adrenergic receptor allosteric modulators

, World Intellectual Property Organization, , ,

Production Method 5

20776-48-1

57-13-6

959237-01-5

Reaction Conditions

1.1 rt → 180 °C; 12 h, 180 °C

Reference

: Novel compound as electroluminescent host for organic optoelectronic diode

, Korea, , ,

Production Method 6

917-61-3

20776-48-1

959237-01-5

Reaction Conditions

1.1 Reagents: Acetic acid Solvents: Water ; 35 °C; 30 min, 35 °C
1.2 Reagents: Sodium hydroxide ; 35 °C → 5 °C
1.3 Reagents: Hydrochloric acid Solvents: Water ; pH 4

Reference

: Preparation of 5-phenylquinazoline derivatives as potassium ion channel inhibitors

, World Intellectual Property Organization, , ,

Production Method 7

959237-01-5

Reaction Conditions

Reference

: Fused-glutarimide CRBN ligands and uses thereof

, World Intellectual Property Organization, , ,

5-bromo-1,2,3,4-tetrahydroquinazoline-2,4-dione Raw materials

5-bromo-1,2,3,4-tetrahydroquinazoline-2,4-dione Preparation Products

5-bromo-1,2,3,4-tetrahydroquinazoline-2,4-dione (959237-01-5)

5-bromo-1,2,3,4-tetrahydroquinazoline-2,4-dione Related Literature

1. An integrated process of CO2 capture and in situ hydrogenation to formate using a tunable ethoxyl-functionalized amidine and Rh/bisphosphine system†

Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
2. An intermolecular C–C coupling reaction of iridium complexes†

Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
3. Alternative donor substrates for inverting and retaining glycosyltransferases†

Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
4. An Assessment of the Laminar Hypersonic Double-Cone Experiments in the LENS-XX Tunnel

JaideepRay,PatrickBlonigan,EricT.Phipps,KathrynMaupin
5. An apparatus for testing water by measurement of its electrical conductivity

Analyst, 1912,37, 538-543

959237-01-5 (5-bromo-1,2,3,4-tetrahydroquinazoline-2,4-dione) Related Products

Recommended suppliers

Nanjing Jubai Biopharm

Gold Member

Audited Supplier

CN Supplier

Bulk

Shandong Jing Kun Chemical Co.,Ltd.

Gold Member

Audited Supplier

CN Supplier

Bulk

Shaanxi pure crystal photoelectric technology co. LTD

Gold Member

Audited Supplier

CN Supplier

Reagent

Shaanxi pure crystal photoelectric technology co. LTD

烟台朗裕新材料科技有限公司

Gold Member

Audited Supplier

CN Supplier

Reagent

NewCan Biotech Limited

Gold Member

Audited Supplier

CN Supplier

Reagent